Cas no 1566276-89-8 (3-Fluoro-N-methoxy-5-methylbenzamide)

• Product Name: 3-Fluoro-N-methoxy-5-methylbenzamide
• CAS No: 1566276-89-8
• MF: C₉H₁₀FNO₂
• MW: 183.18
• CID: 5076091
• Update Time: 2026-03-01

3-Fluoro-N-methoxy-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-methoxy-5-methylbenzamide

• Inchi： 1S/C9H10FNO2/c1-6-3-7(5-8(10)4-6)9(12)11-13-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： IGNIWYAETGYKSD-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(C)C=1)(=O)NOC

Additional information on 3-Fluoro-N-methoxy-5-methylbenzamide

Comprehensive Overview of 3-Fluoro-N-methoxy-5-methylbenzamide (CAS No. 1566276-89-8)

3-Fluoro-N-methoxy-5-methylbenzamide (CAS No. 1566276-89-8) is a fluorinated aromatic amide compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and methyl substituents, has garnered attention due to its potential as a building block in drug discovery and material science. The presence of a fluoro group enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Fluoro-N-methoxy-5-methylbenzamide has surged, driven by their utility in designing bioactive molecules. Researchers are particularly interested in its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's structural versatility allows for modifications that can target specific biological pathways, a hot topic in drug development forums.

The synthesis of 3-Fluoro-N-methoxy-5-methylbenzamide typically involves amide coupling reactions, with 5-methyl-3-fluorobenzoic acid as a key precursor. Its high purity and stability under standard conditions make it suitable for high-throughput screening (HTS) applications. Laboratories often seek this compound for structure-activity relationship (SAR) studies, as its electron-withdrawing properties influence binding affinities in molecular interactions.

From an industrial perspective, 1566276-89-8 is cataloged in major chemical databases like PubChem and ChemSpider, with suppliers emphasizing its GMP-grade availability for regulated research. Environmental and sustainability concerns have also prompted studies into green synthesis methods for such fluorinated amides, reflecting broader trends in eco-friendly chemistry.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-Fluoro-N-methoxy-5-methylbenzamide. Its spectral data is critical for quality control, especially when used in API manufacturing. The compound's logP and solubility profiles are frequently discussed in ADME studies, addressing common queries about its pharmacokinetic behavior.

Emerging applications include its use in covalent organic frameworks (COFs) and fluorescent probes, leveraging its aromatic rigidity and halogen bonding capabilities. These innovations resonate with the materials science community, particularly in sensor technology and optoelectronics.

In summary, 3-Fluoro-N-methoxy-5-methylbenzamide (CAS 1566276-89-8) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted utility ensures continued relevance in both academic and industrial settings, with ongoing research exploring novel derivatives and applications.